Cas no 5090-16-4 (3-Hepten-2-one,5-methyl-)

• Product Name: 3-Hepten-2-one,5-methyl-
• CAS No: 5090-16-4
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 371343
• PubChem ID: 5364554
• Update Time: 2025-04-19

3-Hepten-2-one,5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Hepten-2-one,5-methyl-
• 5-Methyl-3-hepten-2-one
• (E)-5-methylhept-3-en-2-one
• 5-METHYLHEPT-3-EN-2-ONE
• SCHEMBL2592835
• AKOS017404943
• 3-Hepten-2-one, 5-methyl-
• 875587-77-2
• SCHEMBL2592834
• AKOS006275405
• EN300-1859260
• 5090-16-4
• (3E)-5-Methyl-3-hepten-2-one #
• DTXSID301016467

• Inchi： 1S/C8H14O/c1-4-7(2)5-6-8(3)9/h5-7H,4H2,1-3H3/b6-5+
• InChI Key： QDUQNQQMHZNNTG-AATRIKPKSA-N
• SMILES： O=C(C)/C=C/C(C)CC

Computed Properties

• Exact Mass: 126.10452
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds